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Compound of Interest

Compound Name: Propionic anhydride

Cat. No.: B123092

CAS Number: 123-62-6 EC Number: 204-638-2 UN Number: 2496

This document provides an in-depth technical overview of propionic anhydride, a versatile
and highly reactive organic compound. Tailored for researchers, scientists, and professionals in
drug development and organic synthesis, this guide covers its chemical properties, reactivity,
applications, and safety protocols, presenting data in a clear and accessible format.

Core Chemical and Physical Properties

Propionic anhydride, also known as propanoic anhydride, is a colorless liquid with a pungent,
acrid odor.[1][2] It is the acid anhydride of propionic acid and is widely used as a propionylating
agent in various chemical syntheses.[2][3]

Data Summary

The quantitative properties of propionic anhydride are summarized in the table below for easy
reference and comparison.
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Property Value Citations
Molecular Formula CeH1003 [11[4115]
Molecular Weight 130.14 g/mol [1][5][6]
CAS Number 123-62-6 [1][5]
Appearance Colorless to pale yellow liquid [11041071
Odor Pungent, unpleasant [1]
Density 1.015 g/mL at 25 °C [6][8]
Boiling Point 167 °C [9]1[6]
Melting Point -43 °C [6][8][10]
Flash Point 63 °C / 145.4 °F (closed cup) [2][11][12]

Refractive Index (n2°/D)

1.404

[][6]

Vapor Pressure

10 mmHg at 57.7 °C

[6]18]

Vapor Density

4.5 (vs air)

[6]i8]

Solubility

Soluble in methanol, ethanol,
diethyl ether, chloroform, and

alkali. Decomposes in water.

[9](6]

Chemical Reactivity and Applications

The primary utility of propionic anhydride stems from its reactivity as an acylating agent,

enabling the introduction of a propionyl group (CH3CH2CO-) onto various substrates.[2][4] This

reactivity is driven by the electrophilic nature of the carbonyl carbons and the good leaving

group potential of the propionate anion.

Key Reactions:

e Hydrolysis: Propionic anhydride reacts, often slowly but exothermically, with water to

hydrolyze back to two equivalents of propionic acid.[9][7] This reaction can be accelerated by

acids.[9]
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 Esterification: It reacts readily with alcohols to form propionate esters, a reaction crucial in
the synthesis of fragrances, flavors, and pharmaceuticals.[4][3][13][14]

e Amide Formation: With primary and secondary amines, it undergoes acylation to produce N-
substituted propanamides. This is a common method for protecting amine groups in multi-

step syntheses.

o Dehydrating Agent: In certain reactions, such as some nitrations and sulfonations, it can be

used as a dehydrating agent.[3][14]

Logical Flow of Reactivity

The following diagram illustrates the core reactivity of propionic anhydride with common

nucleophiles.

Reactants
Propionic Anhydride - RN
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Propanamide
(CH3CH2CONHR)
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Core reactivity of Propionic Anhydride with various nucleophiles.

Major Applications:

e Pharmaceuticals: It serves as a raw material for producing various drugs, including

antibiotics, hormones like testosterone propionate, and anti-inflammatory agents like

betamethasone dipropionate.[3]
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o Agrochemicals and Dyes: Used in the synthesis of herbicides, pesticides, and various dyes.
[31[13]

o Polymers and Cellulose Derivatives: Employed in the production of cellulose acetate
propionate (CAP), a thermoplastic polymer, and for modifying starches.[2]

e Flavors and Fragrances: A key reagent for creating propionate esters, many of which have
characteristic fruity scents and are used in the perfume and food industries.[3][13]

Experimental Protocols

The following section details a representative experimental protocol for the acylation of an
amine using propionic anhydride. The procedure is adapted from standard methods for the
acetylation of aniline and is directly applicable.

Synthesis of N-Phenylpropanamide

Objective: To synthesize N-phenylpropanamide via the acylation of aniline with propionic
anhydride.

Materials:

e Aniline (CeHsNH2)

e Propionic Anhydride ((CH3CH2CO)20)

o Concentrated Hydrochloric Acid (HCI)

e Sodium Acetate (CH3COONa)

 Distilled Water

o Ethanol (for recrystallization)

o Standard laboratory glassware (beaker, Erlenmeyer flask, Blichner funnel)
* Ice bath

o Stirring apparatus
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e Vacuum filtration setup
Methodology:

o Preparation of Aniline Hydrochloride: In a 250 mL beaker, combine 5.0 mL of aniline with 150
mL of distilled water. While stirring, slowly add 4.5 mL of concentrated HCI. Aniline, initially
immiscible, will dissolve to form aniline hydrochloride.

o Acylation Reaction: In a separate flask, prepare a solution of 5.5 g of sodium acetate in 30
mL of water. Measure 6.5 mL of propionic anhydride. To the stirring aniline hydrochloride
solution, add the propionic anhydride in one portion. Immediately follow this by adding the
sodium acetate solution.

» Precipitation and Isolation: A white precipitate of N-phenylpropanamide will form instantly.
Continue stirring for 10-15 minutes to ensure the reaction goes to completion.

 Purification: Cool the reaction mixture in an ice bath for 20-30 minutes to maximize crystal
formation. Collect the crude product by vacuum filtration using a Biichner funnel. Wash the
crystals with cold distilled water to remove any unreacted salts.

o Recrystallization: Transfer the crude product to a beaker and recrystallize from a minimal
amount of hot ethanol/water mixture to obtain pure N-phenylpropanamide crystals.

e Drying and Characterization: Dry the purified crystals, weigh them to determine the yield,
and characterize them by measuring their melting point and acquiring spectroscopic data
(e.g., IR, NMR).

Experimental Workflow Diagram
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Workflow for the synthesis of N-Phenylpropanamide.
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Safety and Handling

Propionic anhydride is a corrosive and combustible substance that requires careful handling
to prevent injury and accidents.[2]

o Hazards: Causes severe skin burns and serious eye damage. Its vapor can irritate the eyes
and respiratory system.[9] It is a combustible liquid.[9]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side shields or a face shield, and a lab coat. Work
should be conducted in a well-ventilated fume hood.

e Handling and Storage: Store in a cool, dry, well-ventilated area away from sources of ignition
and incompatible materials such as strong oxidizing agents, acids, bases, water, and
alcohols.[9] Keep containers tightly closed.

o First Aid Measures:

o

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately rinse with water for several minutes, removing contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Due to its potential use in the illicit synthesis of controlled substances, propionic anhydride is
regulated as a List | chemical by the U.S. Drug Enforcement Administration (DEA).[1]
Researchers must comply with all applicable local and federal regulations regarding its
purchase, storage, and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. las.ac.in [ias.ac.in]

. researchgate.net [researchgate.net]

. m.youtube.com [m.youtube.com]

. researchgate.net [researchgate.net]

. chem.libretexts.org [chem.libretexts.org]
. chem.libretexts.org [chem.libretexts.org]
. researchgate.net [researchgate.net]

. pharmacy.tiu.edu.iq [pharmacy.tiu.edu.iq]

°
(o] (0] ~ (o)) ()] EEN w N =

. 37 Propyl propanoate can be synthesised in three steps using propanenitri.. [askfilo.com]
e 10. studylib.net [studylib.net]

e 11. [PDF] Synthesis of n-propyl propionate in a pilot-plant reactive distillation column:
Experimental study and simulation | Semantic Scholar [semanticscholar.org]

e 12. scribd.com [scribd.com]
o 13. researchgate.net [researchgate.net]
e 14. Propionic anhydride - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Propionic Anhydride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123092#propionic-anhydride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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